Cas no 1804674-29-0 (2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine
• CAS No: 1804674-29-0
• MF: C₇H₅ClF₂IN
• MW: 303.475579977036
• CID: 4808767
• Update Time: 2025-11-02

2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine

• Inchi： 1S/C7H5ClF2IN/c1-3-2-4(7(9)10)12-6(8)5(3)11/h2,7H,1H3
• InChI Key： XOPXSIWJKJXSNC-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine

2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine (CAS No. 1804674-29-0): A Versatile Intermediate for Modern Chemical Applications

2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine (CAS No. 1804674-29-0) is a highly specialized halogenated pyridine derivative that has gained significant attention in recent years due to its unique chemical properties and broad utility in pharmaceutical and agrochemical research. This compound, characterized by its multi-halogen substitution pattern, serves as a crucial building block for the synthesis of more complex molecules, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

The molecular structure of 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine features three distinct halogen atoms (chlorine, iodine, and fluorine) strategically positioned around the pyridine ring, making it an exceptionally versatile precursor for cross-coupling reactions. This structural arrangement allows for selective functionalization at different positions, a property highly valued in modern medicinal chemistry and material science. Recent studies highlight its growing importance in the development of next-generation pesticides, particularly those targeting resistant pest strains, which aligns with current agricultural concerns about pest resistance management.

From a synthetic chemistry perspective, the iodo-substitution at the 3-position makes this compound particularly valuable for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental to constructing complex molecular architectures. The presence of both chloro and difluoromethyl groups offers additional sites for nucleophilic substitution or further functionalization, enabling the creation of diverse chemical libraries for biological screening. These characteristics explain why 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine has become a sought-after material in high-throughput screening programs and drug discovery initiatives.

The compound's relevance extends to current trends in green chemistry and sustainable synthesis. Researchers are particularly interested in developing more efficient methods for its production, with recent publications focusing on catalyst optimization and waste reduction in the manufacturing process. This aligns with the broader chemical industry's shift toward environmentally friendly practices and meets the growing demand from ESG-conscious investors and consumers.

In the pharmaceutical sector, 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine has shown promise as a precursor for kinase inhibitors and other small molecule therapeutics. Its structural features allow for the introduction of various pharmacophores, making it valuable in the design of compounds targeting cancer pathways and inflammatory diseases - two areas receiving substantial research funding and public attention. The compound's metabolic stability and bioisosteric potential further enhance its utility in drug development programs.

Market analysts note increasing demand for halogenated pyridine derivatives like 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine, driven by expansion in the contract research organization (CRO) sector and growing investment in precision agriculture. The compound's price and availability have become frequent search queries among research chemists, reflecting its commercial importance. Suppliers have responded by improving batch-to-batch consistency and developing more reliable analytical methods for quality control.

From a safety and handling perspective, while 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine requires standard laboratory precautions, its stability profile makes it suitable for international shipping and storage under appropriate conditions. This characteristic has contributed to its growing presence in global chemical catalogs and research supply chains, particularly serving the needs of multinational pharmaceutical and agrochemical companies.

Recent patent literature reveals innovative applications of this compound in electronic materials, particularly as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The difluoromethyl group imparts desirable electronic properties to resulting materials, making this compound interesting for researchers working on flexible electronics and energy-efficient displays - fast-growing technology sectors.

As research continues, 2-Chloro-6-(difluoromethyl)-3-iodo-4-methylpyridine (CAS No. 1804674-29-0) maintains its position as a valuable tool for chemists exploring structure-activity relationships and developing new functional materials. Its combination of reactive sites and stability under various conditions ensures its ongoing relevance in both academic and industrial settings, particularly as synthetic methodologies advance and new applications emerge in life sciences and advanced materials.